Cas no 27894-30-0 (Hypoxanthine,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI))

Hypoxanthine,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI) structure
27894-30-0 structure
Product Name:Hypoxanthine,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI)
CAS No:27894-30-0
MF:C17H20N4O8
MW:408.362704277039
CID:278320
PubChem ID:135432078
Update Time:2025-04-19

Hypoxanthine,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI) Chemical and Physical Properties

Names and Identifiers

    • Hypoxanthine,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI)
    • 9-(2,3,4-Tri-O-acetyl-6-deoxyhexopyranosyl)-9H-purin-6-ol
    • NSC-125057
    • DTXSID00950576
    • 27894-30-0
    • NSC125057
    • Inchi: 1S/C17H20N4O8/c1-7-12(27-8(2)22)13(28-9(3)23)14(29-10(4)24)17(26-7)21-6-20-11-15(21)18-5-19-16(11)25/h5-7,12-14,17H,1-4H3,(H,18,19,25)
    • InChI Key: CUGASDHZRKHJKF-UHFFFAOYSA-N
    • SMILES: O1C(C)C(C(C(C1N1C=NC2C(NC=NC1=2)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 408.128
  • Monoisotopic Mass: 408.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 728
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.5
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • Density: 1.58
  • Boiling Point: 591.9°Cat760mmHg
  • Flash Point: 311.8°C
  • Refractive Index: 1.657
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